Cas no 171178-50-0 (2,6-difluoropyridine-3-carboxylic acid)

2,6-Difluoropyridine-3-carboxylic acid is a fluorinated pyridine derivative with significant utility as a versatile building block in organic synthesis and pharmaceutical applications. The presence of fluorine atoms at the 2- and 6-positions enhances its reactivity, making it a valuable intermediate for nucleophilic substitution reactions and cross-coupling methodologies. The carboxylic acid moiety further expands its utility, enabling derivatization into esters, amides, and other functionalized compounds. This compound is particularly useful in the development of agrochemicals, pharmaceuticals, and specialty materials due to its structural rigidity and electronic properties. Its high purity and stability under standard conditions ensure reliable performance in synthetic workflows.
2,6-difluoropyridine-3-carboxylic acid structure
171178-50-0 structure
Product Name:2,6-difluoropyridine-3-carboxylic acid
CAS No:171178-50-0
MF:C6H3F2NO2
MW:159.090328454971
MDL:MFCD08064047
CID:65885
PubChem ID:10583070
Update Time:2025-06-09

2,6-difluoropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2,6-Difluoronicotinic acid
    • 2,6-Difluoropyridine-3-carboxylic acid
    • 2,6-Difluoro-3-pyridinecarboxylic acid
    • 2,6-Difluoro-pyridin-3-carboxylic acid
    • 3-Pyridinecarboxylic acid, 2,6-difluoro-
    • 3-Pyridinecarboxylicacid,2,6-difluoro-(9CI)
    • 2,6-Difluoropyridine-3-carboxylic acid, 3-Carboxy-2,6-difluoropyridine
    • 2,6-Difluoronicotinicacid99%
    • 2,6-Difluoronicotinic acid 99%
    • SY022256
    • MFCD08064047
    • CS-0091204
    • FT-0657955
    • 2,6-difluoropyridine-3-carboxylicAcid
    • IEVMFAWRTJEFCF-UHFFFAOYSA-N
    • 171178-50-0
    • J-507479
    • S11311
    • AKOS005257093
    • AC-25633
    • EN300-98841
    • A811303
    • AM84600
    • PS-6921
    • SCHEMBL445478
    • Z1201624415
    • 2,6 difluoronicotinic acid
    • 2,6-Difluoro-nicotinic acid
    • DTXSID40441993
    • AB43522
    • DB-346537
    • STL557197
    • BBL103387
    • 2,6-difluoropyridine-3-carboxylic acid
    • MDL: MFCD08064047
    • Inchi: 1S/C6H3F2NO2/c7-4-2-1-3(6(10)11)5(8)9-4/h1-2H,(H,10,11)
    • InChI Key: IEVMFAWRTJEFCF-UHFFFAOYSA-N
    • SMILES: FC1C(C(=O)O)=CC=C(N=1)F

Computed Properties

  • Exact Mass: 159.01300
  • Monoisotopic Mass: 159.01318466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.536
  • Melting Point: 165-167
  • Boiling Point: 304.695 °C at 760 mmHg
  • Flash Point: 304.695 °C at 760 mmHg
  • PSA: 50.19000
  • LogP: 1.05800

2,6-difluoropyridine-3-carboxylic acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2,6-difluoropyridine-3-carboxylic acid Production Method

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